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Compound of Interest

Compound Name: 3,5-Dimethylbenzonitrile

Cat. No.: B1329614

This technical guide provides a comprehensive overview of 3,5-Dimethylbenzonitrile (CAS
No. 22445-42-7), tailored for researchers, scientists, and professionals in drug development.
The document covers its chemical identity, physicochemical properties, a proposed synthetic
route, and essential safety information.

Chemical Identity and Nomenclature

The nomenclature and various identifiers for 3,5-Dimethylbenzonitrile are crucial for accurate
documentation and database searches.

IUPAC Name: 3,5-dimethylbenzonitrile[1][2]

Synonyms: A variety of synonyms are used in literature and commercial listings to refer to this
compound. Key synonyms include:

1,3-Dimethyl-5-cyanobenzene[3]

Benzonitrile, 3,5-dimethyl-

3,5-Dimethyl benzonitrile

EINECS 245-001-9[1]

Physicochemical and Computed Properties
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The following tables summarize the key physical, chemical, and computed properties of 3,5-
Dimethylbenzonitrile, providing essential data for experimental design and computational

modeling.
Property Value Source
Molecular Formula CoHoN [11[3]
Molecular Weight 131.17 g/mol [3]
Appearance White to light yellow solid [2]
Melting Point 42-43°C
Boiling Point 243.1 £ 9.0 °C (Predicted)
Density 0.99 £ 0.1 g/cm3 (Predicted)
CAS Number 22445-42-7 [1][3]
Computed Descriptor Value Source

InChl

INChI=1S/COHIN/c1-7-3-
8(2)5-9(4-7)6-10/h3-5H,1-2H3

[1]2]

InChlKey

YFKRLZLGVDDKAL-
UHFFFAOYSA-N

[1](2]

Canonical SMILES

CC1=CC(=CC(=C1)C)C#N

[1]

Synthesis and Experimental Protocols

While specific literature detailing the synthesis of 3,5-Dimethylbenzonitrile is not readily
available, a common and effective method for synthesizing aryl nitriles is through the cyanation
of an aryl halide. A proposed protocol, adapted from the synthesis of structurally similar
compounds like 4-amino-3,5-dimethylbenzonitrile[4], is the Rosenmund-von Braun reaction
using a copper(l) cyanide reagent with a suitable starting material.

Proposed Synthetic Route: Cyanation of 1-bromo-3,5-dimethylbenzene.
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Reaction: 1-bromo-3,5-dimethylbenzene + CuCN - 3,5-Dimethylbenzonitrile + CuBr
Materials:

e 1-bromo-3,5-dimethylbenzene

o Copper(l) cyanide (CuCN)

» A high-boiling polar aprotic solvent, such as N-methylpyrrolidone (NMP) or
Dimethylformamide (DMF)

e Ammonium hydroxide solution

o Ethyl acetate (or other suitable extraction solvent)
e Anhydrous sodium sulfate or magnesium sulfate
« Silica gel for column chromatography
Experimental Protocol:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, combine 1-bromo-3,5-dimethylbenzene and a slight excess of copper(l) cyanide in N-
methylpyrrolidone.

e Heating: Heat the reaction mixture under an inert atmosphere (e.g., nitrogen or argon) to a
high temperature (typically 150-200 °C) and maintain for several hours until the reaction is
complete, as monitored by TLC or GC-MS.

o Workup: After cooling to room temperature, quench the reaction mixture by pouring it into an
agueous solution of ammonium hydroxide to complex with residual copper salts.

o Extraction: Extract the agueous mixture multiple times with ethyl acetate. Combine the
organic layers.

e Washing and Drying: Wash the combined organic extracts with brine, then dry over
anhydrous sodium sulfate.
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« Purification: Filter off the drying agent and concentrate the solvent under reduced pressure.
The resulting crude product can be purified by silica gel column chromatography to yield

pure 3,5-Dimethylbenzonitrile.

Proposed Synthesis Workflow for 3,5-Dimethylbenzonitrile
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Proposed Synthesis Workflow

Biological Activity and Signaling Pathways

Currently, there is a lack of specific, publicly available research detailing the biological activities
or associated signaling pathways for 3,5-Dimethylbenzonitrile. However, related benzonitrile
derivatives are known to possess a range of biological effects, suggesting that this compound
could be a valuable scaffold or intermediate in medicinal chemistry and drug discovery
programs. Further research is required to elucidate its specific biological functions.

The logical relationship for its formation from a precursor is visualized below.
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Synthetic Relationship Diagram

Safety and Handling

3,5-Dimethylbenzonitrile is associated with several hazards and requires careful handling in a
laboratory setting.

GHS Hazard Classification:[1]
o Skin Irritation: Category 2 (Causes skin irritation)[1]
o Eye Irritation: Category 2 (Causes serious eye irritation)[1]

o Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory
irritation)[1]

Hazard Statements (H-phrases):[1][2]

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

H302: Harmful if swallowed[2]

H332: Harmful if inhaled[2]

Precautionary Statements (P-phrases):[1][2]

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Storage: Store in a dry, well-ventilated place at room temperature. Keep container tightly
sealed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [An In-depth Technical Guide to 3,5-
Dimethylbenzonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329614#3-5-dimethylbenzonitrile-iupac-name-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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